Cas no 1807280-63-2 (Methyl 2-cyano-3,6-difluorobenzoate)
1807280-63-2 structure
Product Name:Methyl 2-cyano-3,6-difluorobenzoate
CAS No:1807280-63-2
MF:C9H5F2NO2
MW:197.138309240341
CID:4949455
Update Time:2023-08-22
Methyl 2-cyano-3,6-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-cyano-3,6-difluorobenzoate
-
- Inchi: 1S/C9H5F2NO2/c1-14-9(13)8-5(4-12)6(10)2-3-7(8)11/h2-3H,1H3
- SMILES: FC1=CC=C(C(C#N)=C1C(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 273
- XLogP3: 1.7
- Topological Polar Surface Area: 50.1
Methyl 2-cyano-3,6-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015523-250mg |
Methyl 2-cyano-3,6-difluorobenzoate |
1807280-63-2 | 97% | 250mg |
475.20 USD | 2021-06-18 | |
| Alichem | A015015523-500mg |
Methyl 2-cyano-3,6-difluorobenzoate |
1807280-63-2 | 97% | 500mg |
831.30 USD | 2021-06-18 | |
| Alichem | A015015523-1g |
Methyl 2-cyano-3,6-difluorobenzoate |
1807280-63-2 | 97% | 1g |
1,460.20 USD | 2021-06-18 |
Methyl 2-cyano-3,6-difluorobenzoate Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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